molecular formula C11H11ClFNS B8389362 7-Chloro-5-fluoro-2,4-dimethyl-3-methylthio-1H-indole

7-Chloro-5-fluoro-2,4-dimethyl-3-methylthio-1H-indole

Cat. No.: B8389362
M. Wt: 243.73 g/mol
InChI Key: FPYYYRADHQVAFB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Chloro-5-fluoro-2,4-dimethyl-3-methylthio-1H-indole is a useful research compound. Its molecular formula is C11H11ClFNS and its molecular weight is 243.73 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H11ClFNS

Molecular Weight

243.73 g/mol

IUPAC Name

7-chloro-5-fluoro-2,4-dimethyl-3-methylsulfanyl-1H-indole

InChI

InChI=1S/C11H11ClFNS/c1-5-8(13)4-7(12)10-9(5)11(15-3)6(2)14-10/h4,14H,1-3H3

InChI Key

FPYYYRADHQVAFB-UHFFFAOYSA-N

Canonical SMILES

CC1=C2C(=C(C=C1F)Cl)NC(=C2SC)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred solution of 2-chloro-4-fluoro-5-methylaniline (1.655 g) in methylene chloride (100 ml) under nitrogen was treated at −65° C. with a solution of butylhypochlorite (1.126 g) in methylene chloride (5 ml), stirred at −65° C. for 10 min, treated at −65° C. with a solution of methylthioacetone (1.080 g) in methylene chloride (5 ml) stirred at −65° C. for 1 hour, treated at −65° C. with triethylamine (1.05 g) and allowed to reach ambient temperature. The solution was washed, dried (MgSO4) and evaporated. The residue was purified by silica chromatography using 25% acetone in isohexane as eluent to give the sub-title compound (1.704 g).
Quantity
1.655 g
Type
reactant
Reaction Step One
Quantity
1.126 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
1.08 g
Type
reactant
Reaction Step Two
Quantity
5 mL
Type
solvent
Reaction Step Two
Quantity
1.05 g
Type
reactant
Reaction Step Three

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